Cas no 98957-07-4 (2-(Aminomethyl)-2-propylpentanoic acid)

• Product Name: 2-(Aminomethyl)-2-propylpentanoic acid
• CAS No: 98957-07-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 2841429
• Update Time: 2025-10-28

2-(Aminomethyl)-2-propylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(AMINOMETHYL)-2-PROPYLPENTANOICACID
• 2-(aminomethyl)-2-propylpentanoic acid
• 2-(Aminomethyl)-2-propylpentanoic acid

• Inchi： 1S/C9H19NO2/c1-3-5-9(7-10,6-4-2)8(11)12/h3-7,10H2,1-2H3,(H,11,12)
• InChI Key： SLVWPVNFBCERMA-UHFFFAOYSA-N
• SMILES： OC(C(CN)(CCC)CCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 140
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Aminomethyl)-2-propylpentanoic acid

Introduction to 2-(Aminomethyl)-2-propylpentanoic acid (CAS No. 98957-07-4)

2-(Aminomethyl)-2-propylpentanoic acid (CAS No. 98957-07-4) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as Aminomethyl-2-propylpentanoic acid, is a derivative of amino acids and exhibits a range of interesting properties that make it a valuable subject of study. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential applications in drug development.

The chemical structure of 2-(Aminomethyl)-2-propylpentanoic acid is characterized by a central carbon atom bonded to an amino group (-NH₂), a methyl group (-CH₃), and a propylpentanoic acid chain. This unique arrangement imparts the compound with specific physical and chemical properties that are crucial for its various applications. The molecular formula of the compound is C₁₀H₁₉NO₂, and its molecular weight is approximately 181.26 g/mol.

The synthesis of 2-(Aminomethyl)-2-propylpentanoic acid can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-propylpentanoic acid with an appropriate amine derivative, followed by reduction to form the desired product. Another method involves the use of organometallic reagents to introduce the amino group into the molecule. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is essential for large-scale applications in pharmaceuticals and other industries.

In terms of biological activity, 2-(Aminomethyl)-2-propylpentanoic acid has shown promising results in various studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the development of new therapeutic agents. For instance, studies have shown that this compound can inhibit the activity of certain proteases, which are key enzymes in many disease processes, including cancer and neurodegenerative disorders.

The pharmacological properties of 2-(Aminomethyl)-2-propylpentanoic acid have also been investigated in preclinical models. Preclinical studies have indicated that this compound exhibits good bioavailability and stability, which are crucial factors for its potential use as a drug candidate. Additionally, it has been shown to have low toxicity and favorable pharmacokinetic profiles, further supporting its suitability for further development.

In the context of drug development, 2-(Aminomethyl)-2-propylpentanoic acid has been explored for its potential applications in treating various diseases. One area of particular interest is its use as an anti-inflammatory agent. Inflammation is a key component in many chronic diseases, and compounds that can effectively modulate inflammatory responses have significant therapeutic potential. Studies have shown that 2-(Aminomethyl)-2-propylpentanoic acid can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and other mediators.

Beyond its anti-inflammatory properties, 2-(Aminomethyl)-2-propylpentanoic acid has also been investigated for its potential as an antiviral agent. Recent research has focused on its ability to inhibit viral replication by targeting specific viral enzymes or pathways. This makes it a promising candidate for the development of new antiviral drugs, especially in light of the ongoing global health challenges posed by viral infections.

The structural flexibility and functional versatility of 2-(Aminomethyl)-2-propylpentanoic acid make it an attractive molecule for chemical modifications aimed at enhancing its therapeutic properties. Researchers are actively exploring various derivatives and analogs of this compound to optimize its activity, selectivity, and safety profile. These efforts are driven by the need to develop more effective treatments for a wide range of diseases.

In conclusion, 2-(Aminomethyl)-2-propylpentanoic acid (CAS No. 98957-07-4) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure, coupled with its promising biological activities, makes it a valuable target for further investigation and development in the fields of chemistry, biochemistry, and pharmaceutical science. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative solutions to pressing health challenges.